Cas no 2098101-65-4 (2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine
• CAS No: 2098101-65-4
• MF: C₁₂H₁₄N₄S
• MW: 246.331360340118
• CID: 5725589
• PubChem ID: 122238988
• Update Time: 2025-07-19

2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• starbld0013784
• AKOS040811954
• 2098101-65-4
• F1967-7104
• 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine
• 2-Cyclopropyl-6-(2,4-dimethylthiazol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C12H14N4S/c1-6-11(17-7(2)14-6)9-5-10(13)16-12(15-9)8-3-4-8/h5,8H,3-4H2,1-2H3,(H2,13,15,16)
• InChI Key： CDHLBJMPUHMSMQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=CC(N)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 246.09391764g/mol
• Monoisotopic Mass: 246.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 444.6±45.0 °C at 760 mmHg
• Flash Point: 222.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine

Research Brief on 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine (CAS: 2098101-65-4)

The compound 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine (CAS: 2098101-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic small molecule, featuring a pyrimidine core substituted with a cyclopropyl group and a thiazole moiety, has been identified as a promising scaffold for drug development, particularly in oncology and infectious diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural-activity relationship (SAR) analyses suggest that the cyclopropyl and thiazole substituents play critical roles in target binding and selectivity. Computational docking studies indicate potential interactions with kinase domains, particularly those involved in cell proliferation pathways, positioning this molecule as a candidate for kinase inhibitor development.

In vitro evaluations have demonstrated potent activity against specific cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound shows preferential activity against hematological malignancies compared to solid tumors, suggesting potential applications in leukemia and lymphoma therapies. Mechanistic studies reveal induction of apoptosis through caspase-3/7 activation and cell cycle arrest at the G2/M phase.

From a pharmaceutical development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable pharmacokinetic properties, including moderate plasma protein binding and acceptable metabolic stability in human liver microsomes. However, challenges remain in optimizing solubility and bioavailability for clinical translation.

Ongoing research is exploring structural modifications to enhance potency and selectivity while maintaining favorable drug-like properties. Several analogs have been synthesized, with modifications primarily focused on the thiazole and pyrimidine moieties. These efforts aim to establish a comprehensive structure-activity relationship profile to guide future drug discovery campaigns.

The compound's potential extends beyond oncology, with recent investigations exploring its antimicrobial properties. Preliminary data suggest activity against drug-resistant bacterial strains, possibly through inhibition of bacterial topoisomerases. This dual therapeutic potential makes 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine a particularly interesting candidate for further development.

In conclusion, 2-cyclopropyl-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine represents a promising chemical scaffold with demonstrated biological activity across multiple therapeutic areas. Continued research efforts are needed to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential. The compound's unique structural features and preliminary biological data warrant its consideration as a lead compound for future drug discovery programs.